N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide

• IUPAC Name: N-ethyl-6-fluoro-N-methyl-2-[2-(2-methylpropyl)pyrimidin-5-yl]quinoline-4-carboxamide
• InChI: InChI=1S/C21H23FN4O/c1-5-26(4)21(27)17-10-19(25-18-7-6-15(22)9-16(17)18)14-11-23-20(24-12-14)8-13(2)3/h6-7,9-13H,5,8H2,1-4H3
• InChI Key: BXWKRIYBWFHIJM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)C1=CC(=NC2=C1C=C(C=C2)F)C3=CN=C(N=C3)CC(C)C
• Molecular Formula: C21H23FN4O
• Molecular Weight: 366.4 g/mol

Description

N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide, also known as E7080, is a small molecule inhibitor that has been developed for the treatment of cancer. It is a multi-targeted tyrosine kinase inhibitor that has shown promising results in preclinical studies and clinical trials.

Mechanism of Action

N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide is a multi-targeted tyrosine kinase inhibitor that targets several key signaling pathways involved in cancer progression, including vascular endothelial growth factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), and platelet-derived growth factor receptor (PDGFR). By inhibiting these pathways, N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide can prevent angiogenesis, tumor growth, and metastasis.
Biochemical and physiological effects:
N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide has been shown to have potent anti-tumor activity in preclinical studies. It can inhibit tumor growth, angiogenesis, and metastasis in various types of cancer. N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide has also been shown to have a favorable safety profile in clinical trials, with manageable side effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide in lab experiments is its multi-targeted activity, which allows for the inhibition of multiple signaling pathways involved in cancer progression. However, one limitation is that N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide may have off-target effects, which could affect the interpretation of experimental results.

Future Directions

There are several future directions for the development of N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide. One potential direction is the investigation of N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide in combination with other anticancer agents, such as immune checkpoint inhibitors. Another direction is the investigation of N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide in other types of cancer, such as lung cancer and breast cancer. Additionally, the development of new formulations of N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide could improve its pharmacokinetic properties and enhance its efficacy.

Scientific Research Applications

N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide has been extensively studied for its potential use in the treatment of cancer. It has shown efficacy in preclinical studies and has entered clinical trials for various types of cancer, including thyroid cancer, hepatocellular carcinoma, and renal cell carcinoma. N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide has also been investigated for its potential use in combination therapy with other anticancer agents.